Cas no 45806-95-9 (n-butylpyridinium)

• Product Name: n-butylpyridinium
• CAS No: 45806-95-9
• MF: C₉H₁₄N
• MW: 136.214162349701
• CID: 930037
• PubChem ID: 193832
• Update Time: 2025-04-19

n-butylpyridinium Chemical and Physical Properties

Names and Identifiers

• n-butylpyridinium
• Pyridinium, 1-butyl-
• REACWASHYHDPSQ-UHFFFAOYSA-
• SCHEMBL14007039
• 1-butylpyridinium
• N-butylpyridinium cation
• UNII-D4EK02EZ82
• NCGC00248728-01
• SCHEMBL34882
• NCGC00248728-02
• Q27894370
• CHEMBL443525
• REACWASHYHDPSQ-UHFFFAOYSA-N
• BDBM50143296
• InChI=1/C9H14N/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,2-3,7H2,1H3/q+1
• D4EK02EZ82
• DTXSID5048005
• 1-Butyl-pyridinium
• 45806-95-9
• NS00003379

• Inchi： 1S/C9H14N/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,2-3,7H2,1H3/q+1
• InChI Key： REACWASHYHDPSQ-UHFFFAOYSA-N
• SMILES： [N+]1(C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 136.112624451g/mol
• Monoisotopic Mass: 136.112624451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives